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Compound of Interest

Compound Name: Hexadecanoic--d5 Acid

CAS No.: 1219802-61-5

Cat. No.: B1141562

Get Quote

Senior Application Scientist Guide | Version 2.0

Executive Summary: Immediate Action Plan
Compound: Hexadecanoic-15,15,16,16,16-d5 Acid (Palmitic Acid-d5) CAS: 285979-77-3

(Isomer specific) / 112-39-0 (Unlabeled parent) Core Directive: This is a STABLE ISOTOPE.[1]

[2] It is NOT radioactive. Do not dispose of this in radioactive waste streams unless it has been

cross-contaminated with radiolabels (e.g., ^14C or ^3H).

Disposal Stream:

Solid Form: Hazardous Chemical Waste (Solid).

In Solution: Segregate based on the solvent (Halogenated vs. Non-Halogenated).

Part 1: Chemical Identity & Risk Assessment
To ensure analytical integrity and safety, you must understand why we handle this compound

differently than generic organic waste. While Palmitic Acid is a common fatty acid, the
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deuterated form represents a high-value analytical standard. Poor disposal practices not only

violate safety protocols but can lead to "ghost peaks" in mass spectrometry background checks

if waste containers are mishandled near sensitive instruments.

Physicochemical & Hazard Profile
Property Data Operational Implication

Stability Stable Isotope (Deuterium)
NO radioactive shielding

required.

Appearance White waxy solid / Crystalline
Use anti-static weighing boats

to prevent loss.

Solubility
Ethanol, DMSO, DMF,

Chloroform

Solvent dictates the liquid

waste stream.

GHS Classification Irritant (Skin/Eye)
Standard PPE (Nitrile gloves,

Safety glasses).

Reactivity
Incompatible with strong

oxidizers

Do not store near Nitric or

Perchloric acid.

GHS Hazard Codes
H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation (if dust is generated).

Part 2: Pre-Disposal Protocol (Segregation)
The "Solvent Rule" (Senior Scientist Insight): In 95% of laboratory workflows, Hexadecanoic-d5

acid is dissolved in a solvent for GC-MS or LC-MS standards. The solvent drives the disposal

classification, not the fatty acid itself.

Labeling Requirement: Although not radioactive, you must clearly label the waste container to

prevent confusion by EHS (Environmental Health & Safety) officers who may flag "Isotope"

labels.
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Incorrect Label: "Radioactive Waste - Palmitic d5"

Correct Label: "Chemical Waste - Hexadecanoic-d5 Acid (Stable Isotope) in [Solvent Name]"

Part 3: Disposal Workflows & Decision Logic
Workflow 1: Solid Waste (Pure Substance)

Scenario: Expired stock, spilled powder, or contaminated weighing boats.

Protocol:

Collect solids in a wide-mouth HDPE jar.

Label as "Solid Organic Waste - Irritant."

Do not sweep into general trash; fatty acids can leach and react with other trash

compactor fluids.

Workflow 2: Liquid Waste (Solutions)
Scenario: Leftover LC-MS vials, stock solutions.

Protocol:

Check Solvent: Is it Chloroform/Dichloromethane?

YES: Dispose in Halogenated Waste stream.

NO (MeOH, DMSO, Ethanol): Dispose in Non-Halogenated Organic stream.

Trace Analysis: If the concentration is <0.1% (typical for internal standards), the toxicity is

negligible, but the solvent flammability (e.g., Methanol) remains the primary hazard.

Visual Decision Matrix: Waste Stream Selection
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Waste: Hexadecanoic-d5 Acid

Physical State?

Solid / Powder

Pure Compound

Liquid / Solution

Dissolved

Solid Chemical Waste
(Label: Irritant) Identify Solvent

Halogenated Solvent Waste
(e.g., Chloroform)

Contains Halogens
(Cl, Br, F)

Non-Halogenated Solvent Waste
(e.g., Methanol/DMSO)

Flammable Organics
(No Halogens)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream based on physical state and

solvent composition.

Part 4: Cradle-to-Grave Lifecycle Management
To maintain "Trustworthiness" in your lab operations, disposal starts at receipt. This workflow

ensures that stable isotopes are not lost or misidentified as radioactive hazards.

1. Receipt & Log
(Verify 'Stable Isotope')

2. Storage
(-20°C, Desiccated)

3. Standard Prep
(Weighing/Solvation)Return Stock

4. Usage
(MS Internal Std)

5. Waste Segregation
(Solvent Rule)

6. EHS Pickup
(Incineration)
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Figure 2: Lifecycle management workflow ensuring traceability from receipt to final incineration.

Part 5: Regulatory Compliance & Environmental Impact
Regulatory Grounding

RCRA (USA): Hexadecanoic acid is not a P-listed or U-listed acute hazardous waste.

However, because it is often used with solvents like Methanol (Ignitable, F003) or Chloroform

(Toxic, D022), the mixture typically falls under Hazardous Waste regulations [1].

Drain Disposal:NEVER pour fatty acids down the drain. Even though they are biodegradable,

they contribute to "Fatbergs" (congealed grease) in plumbing and high Biological Oxygen

Demand (BOD) in water treatment [2].

Deuterium Environmental Fate
Deuterium is a naturally occurring isotope of hydrogen.[6] Upon incineration or biodegradation,

Hexadecanoic-d5 acid breaks down into Carbon Dioxide (CO2) and Deuterated Water (D2O).

D2O at trace levels generated from lab waste is environmentally non-toxic and

indistinguishable from natural background levels in water systems [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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